Cas no 2877665-97-7 (4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine)

• Product Name: 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine
• CAS No: 2877665-97-7
• MF: C₁₃H₁₇F₂N₃OS
• MW: 301.355388402939
• CID: 5330001
• PubChem ID: 165434670
• Update Time: 2025-06-11

4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine
• AKOS040866074
• F6752-7094
• 2877665-97-7
• (4,4-Difluoro-1-piperidinyl)[1-(2-thiazolyl)-3-pyrrolidinyl]methanone

• Inchi： 1S/C13H17F2N3OS/c14-13(15)2-6-17(7-3-13)11(19)10-1-5-18(9-10)12-16-4-8-20-12/h4,8,10H,1-3,5-7,9H2
• InChI Key： REDITGKVSRRARR-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2=NC=CS2)C1)=O

Computed Properties

• Exact Mass: 301.10603967g/mol
• Monoisotopic Mass: 301.10603967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.0±55.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)

Additional information on 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine

Comprehensive Overview of 4,4-Difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine (CAS No. 2877665-97-7)

The compound 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine (CAS No. 2877665-97-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorinated piperidine core coupled with a thiazole-containing pyrrolidine moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated heterocycles like 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where compounds with tailored functional groups are essential. The incorporation of thiazole and piperidine rings in its structure further enhances its versatility, making it a subject of interest in kinase inhibitor development and central nervous system (CNS) drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 2877665-97-7 involves advanced multi-step organic synthesis, often requiring catalyzed cross-coupling reactions and selective fluorination techniques. Its structure-activity relationship (SAR) studies are frequently discussed in academic forums, particularly in the context of optimizing lead compounds for clinical trials. The compound’s logP and polar surface area values suggest favorable drug-likeness properties, a key consideration in modern pharmacokinetic optimization.

Beyond pharmaceuticals, 4,4-difluoro-1-[1-(1,3-thiazol-2-yl)pyrrolidine-3-carbonyl]piperidine has potential applications in agrochemical innovation, such as the development of next-generation pesticides with improved environmental profiles. Its heterocyclic framework is also being explored in material science for designing functional polymers and ligands for catalysis. These interdisciplinary applications highlight its broad utility across industries.

As the scientific community continues to explore CAS No. 2877665-97-7, questions about its scalable synthesis, toxicological profile, and intellectual property landscape remain top priorities. Addressing these challenges will be crucial for its transition from bench-scale research to commercial viability. For researchers and industry professionals, this compound represents a compelling case study in the convergence of medicinal chemistry, process optimization, and sustainable innovation.